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Compound Name:
fluorophenoxy)acetophenone

CAS No.: 845866-51-5

Cat. No.: B1608214

. J

Part 1: Executive Safety Directive

Immediate Action Required: 4'-(2-Bromo-4-fluorophenoxy)acetophenone (CAS: 403-29-2) is
a Halogenated Organic Compound. It must NEVER be commingled with general non-
halogenated organic waste streams.

Improper disposal via standard incineration can lead to the formation of corrosive hydrofluoric
(HF) and hydrobromic (HBr) acid gases, damaging incinerator scrubbers and violating
EPA/RCRA compliance standards. This compound requires high-temperature incineration with
specific flue gas treatment.

Part 2: Chemical Profile & Hazard Identification[2][3]
[4]

Before initiating disposal, verify the chemical identity and associated hazards to ensure the
waste profile matches the physical substance.
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Parameter Technical Specification

Chemical Name 4'-(2-Bromo-4-fluorophenoxy)acetophenone
CAS Number 403-29-2

Molecular Formula C14H10BrFO2

Molecular Weight 309.13 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Irritant: Skin (H315), Eye (H319), Respiratory

Primary Hazards
(H335)

Disposal Class Halogenated Organic Solid

Not P or U listed, but regulated under
RCRA Status o o ]
characteristic waste if mixed with solvents.[1]

Part 3: Step-by-Step Disposal Protocol
Segregation (The Critical Control Point)

The most common compliance failure involves mixing halogenated solids with general trash or
non-halogenated solvents.

¢ Rule: Isolate this compound from oxidizing agents (e.g., nitric acid, peroxides) and strong
bases.[1] The acetophenone moiety is stable, but the ether linkage can be susceptible to
cleavage under extreme conditions, and halogens can react violently with alkali metals.[1]

o Stream: Designate as "Halogenated Organic Solid."

Container Selection

e Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
hazardous waste drum with a liner.

 Liquid Waste (if dissolved): If the compound is in solution (e.g., reaction mother liquor), it
must go into the Halogenated Solvent carboy (typically yellow-tagged in many institutions).[1]
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o Compatibility Note: HDPE and Glass are both compatible. Avoid metal containers if the
waste stream is potentially acidic.

Labeling Requirements

A generic "Waste" label is insufficient. The label must explicitly state:
o Full Chemical Name: 4'-(2-Bromo-4-fluorophenoxy)acetophenone([1]

o Constituents: If in solution, list the solvent % (e.g., "Dichloromethane 90%, 4'-(2-Bromo-4-
fluorophenoxy)acetophenone 10%").

e Hazard Checkbox: Mark "Toxic" and "Irritant."

Waste Hand-off

Transfer the sealed, labeled container to your facility's Satellite Accumulation Area (SAA).[1]
Ensure secondary containment is present to capture any potential leaks.[2]

Part 4: Operational Workflow (Visualization)

The following diagram outlines the decision logic for disposing of this specific compound,
ensuring it reaches the correct incineration facility.
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Waste Generation:
4'-(2-Bromo-4-fluorophenoxy)acetophenone

Physical State?

Dissolved in Solvent

Solid / Powder

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

No (Segregation Required)

Direct Pack Yes (Main Stream) Stream B: Non-Halogenated Waste

(Fuel Blending)

- *Contamination Rule:
- Solute makes stream Halogenated*

Stream A: Halogenated Organic Waste
(High Temp Incineration)

Apply Label:
'Contains Halogens (Br, F)'

Transfer to EHS/Disposal Unit

Click to download full resolution via product page
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Figure 1: Decision logic for segregating halogenated aromatics. Note that adding a
halogenated solute to a non-halogenated solvent renders the entire mixture "Halogenated
Waste."

Part 5: Emergency Procedures (Spill Management)

In the event of a benchtop spill, autonomy is permitted only for minor releases (<50g).[1] For
larger spills, evacuate and contact EHS.[1][3]

o PPE: Double nitrile gloves, safety goggles, and a lab coat.[1][4] (Respiratory protection
required if dust is generated).[3]

¢ Containment:

o Solid: Gently cover with a damp paper towel to prevent dust dispersion. Scoop into a
disposable container.

o Solution: Use an inert absorbent (vermiculite or spill pads).[2] Do NOT use combustible
materials like sawdust if the solvent is flammable.

o Decontamination: Wipe the surface with a soap/water solution.[5] Place all cleanup materials
(gloves, wipes) into the Halogenated Waste bin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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